Cas no 1806444-59-6 (Ethyl 3-(3-ethoxy-3-oxopropyl)-2-iodobenzoate)

• Product Name: Ethyl 3-(3-ethoxy-3-oxopropyl)-2-iodobenzoate
• CAS No: 1806444-59-6
• MF: C₁₄H₁₇IO₄
• MW: 376.186856985092
• CID: 4957947
• Update Time: 2025-05-22

Ethyl 3-(3-ethoxy-3-oxopropyl)-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-ethoxy-3-oxopropyl)-2-iodobenzoate

• Inchi： 1S/C14H17IO4/c1-3-18-12(16)9-8-10-6-5-7-11(13(10)15)14(17)19-4-2/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： LLLCPNAFKCAQFF-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CC=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 3-(3-ethoxy-3-oxopropyl)-2-iodobenzoate

Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate: A Comprehensive Overview

Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate, with CAS No. 1806444-59-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a benzoate ester group, an ethoxy substituent, and an iodine atom. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The benzoate ester group in Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate plays a crucial role in its chemical reactivity. Ester groups are known for their ability to participate in nucleophilic acyl substitution reactions, making them valuable intermediates in organic synthesis. The presence of the ethoxy group further enhances the molecule's versatility by introducing additional sites for chemical modification. This feature is particularly useful in the design of bioactive compounds, where precise control over molecular interactions is essential.

One of the most notable aspects of this compound is its iodine substituent. Iodine atoms are known for their unique electronic properties, which can significantly influence the reactivity and stability of a molecule. In Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate, the iodine atom is positioned at the ortho position relative to the benzoate ester group. This positioning can lead to steric and electronic effects that may impact the molecule's behavior in various chemical reactions.

Recent studies have highlighted the potential of Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in the development of antimicrobial agents and anticancer drugs. The compound's ability to undergo various transformations, such as nucleophilic substitution and elimination reactions, makes it an ideal starting material for these applications.

In addition to its role in drug discovery, Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate has shown promise in the field of materials science. Its unique structure allows for the creation of advanced polymers and coatings with tailored properties. For example, scientists have investigated its use as a building block for self-healing polymers, which can repair themselves upon damage. This application underscores the compound's potential to contribute to sustainable materials development.

The synthesis of Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate involves a series of carefully controlled reactions. Typically, the compound is prepared through a multi-step process that includes esterification, substitution, and oxidation reactions. The choice of reagents and reaction conditions is critical to ensuring high yields and purity. Researchers have also explored alternative synthetic routes to improve efficiency and reduce costs.

From an environmental perspective, Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate exhibits favorable properties that make it suitable for green chemistry applications. Its relatively low toxicity and biodegradability make it a safer alternative to traditional chemicals in certain industrial processes. Furthermore, its ability to participate in catalytic reactions under mild conditions aligns with the principles of sustainable chemistry.

In conclusion, Ethyl 3-(3-Ethoxy-3-Oxopropyl)-2-Iodobenzoate (CAS No. 1806444-59-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool in organic synthesis and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing technological and medical innovations.